bis(4-chlorophenyl) (2,5-dimethoxyphenyl)amidophosphate

• IUPAC Name: N-bis(4-chlorophenoxy)phosphoryl-2,5-dimethoxyaniline
• InChI: InChI=1S/C20H18Cl2NO5P/c1-25-18-11-12-20(26-2)19(13-18)23-29(24,27-16-7-3-14(21)4-8-16)28-17-9-5-15(22)6-10-17/h3-13H,1-2H3,(H,23,24)
• InChI Key: VHGCZSZNZNKDBO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NP(=O)(OC2=CC=C(C=C2)Cl)OC3=CC=C(C=C3)Cl
• Molecular Formula: C20H18Cl2NO5P
• Molecular Weight: 454.2 g/mol

Description

The compound “bis(4-chlorophenyl) (2,5-dimethoxyphenyl)amidophosphate” is a complex organic molecule that contains two 4-chlorophenyl groups, a 2,5-dimethoxyphenyl group, and an amidophosphate group. The presence of these functional groups suggests that this compound may have interesting chemical properties and potential applications.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of aromatic rings (phenyl groups) and the amidophosphate group would likely contribute to the overall structure and stability of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. The phenyl rings might participate in electrophilic aromatic substitution reactions, while the amidophosphate group could be involved in nucleophilic substitution or condensation reactions.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s designed to be a drug, it might interact with specific biological targets to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper handling and disposal procedures should be followed to minimize risks.